2-(benzylthio)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide
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Description
2-(benzylthio)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide is a useful research compound. Its molecular formula is C16H25NO2S and its molecular weight is 295.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques
Efficient methods have been employed for the preparation of related compounds utilizing optically pure precursors, demonstrating interesting dynamic NMR properties for specific protons adjacent to key functional groups (H. A. Samimi et al., 2010). This suggests a potential area of research in developing synthetic methodologies for complex molecules.
Structural Analysis
The crystal structures of certain acetamido compounds have been determined, revealing details about their molecular conformation and hydrogen bonding patterns (A. Camerman et al., 2005). Such studies are crucial for understanding the physical and chemical properties of these molecules.
Pharmacological Applications
Anticonvulsant Activities
Some N-benzyl 2-acetamidoacetamides have shown significant protection against seizures in animal models (D. Choi et al., 1996). Research into the specific functional groups necessary for anticonvulsant activity can inform the development of new therapeutic agents.
Analgesic Properties
Capsaicinoid compounds, including some structurally related to 2-(benzylthio)-N-(3-hydroxy-4,4-dimethylpentyl)acetamide, have been studied for their potent analgesic properties (N. Park et al., 1995). These findings indicate a potential application in pain management.
Chemical Reactivity and Interactions
- Silylation Reactions: Studies have been conducted on the silylation of N-(2-hydroxyphenyl)acetamide, leading to the formation of silaheterocyclic compounds (N. Lazareva et al., 2017). This research area could be relevant for modifying the chemical properties of related compounds for various applications.
Properties
IUPAC Name |
2-benzylsulfanyl-N-(3-hydroxy-4,4-dimethylpentyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO2S/c1-16(2,3)14(18)9-10-17-15(19)12-20-11-13-7-5-4-6-8-13/h4-8,14,18H,9-12H2,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCOPKYZQFWMQRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(CCNC(=O)CSCC1=CC=CC=C1)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.